Cas no 871583-21-0 (Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate)

Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate structure

871583-21-0 structure

Product Name:Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate

CAS No:871583-21-0

MF:C₁₀H₉ClN₂O₃

MW:240.64306139946

MDL:MFCD10699205

CID:1029006

Update Time:2024-10-26

Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
- 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 6-chloro-4-methoxy-, methyl ester
- Methyl 6-chloro-4-methoxy-5-azaindole-2-carboxylate
- AK136999
- EN002058
- ST2407297
- AX8258567
- 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 6-chloro-4-methoxy-,methyl ester
- Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate (ACI)
- MDL： MFCD10699205
- Inchi： 1S/C10H9ClN2O3/c1-15-9-5-3-7(10(14)16-2)12-6(5)4-8(11)13-9/h3-4,12H,1-2H3
- InChI Key： OUFHVWNPQDQNCK-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=C(OC)N=C(C=2)Cl)C=1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 277
Topological Polar Surface Area: 64.2

Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate Pricemore >>

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Chemenu	CM149276-100mg	Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate	871583-21-0	95%+	100mg	$73	2021-08-05
Chemenu	CM149276-250mg	Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate	871583-21-0	95%+	250mg	$156	2021-08-05
Chemenu	CM149276-1g	Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate	871583-21-0	95%+	1g	$389	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GX399-50mg	Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate	871583-21-0	95+%	50mg	208.0CNY	2021-08-04
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Chemenu	CM149276-250mg	Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate	871583-21-0	95%+	250mg	$***	2023-05-29
Chemenu	CM149276-1g	Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate	871583-21-0	95%+	1g	$***	2023-05-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M848013-100mg	Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate	871583-21-0	95%	100mg	957.60	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GX399-100mg	Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate	871583-21-0	95+%	100mg	307CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-GX399-250mg	Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate	871583-21-0	95+%	250mg	833CNY	2021-05-08

Methyl 6-chloro-4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylate Production Method

Production Method 1

871583-06-1

871583-21-0

Reaction Conditions

1.1 Solvents: Mesitylene ; 1 h, reflux

Reference

The Hemetsberger-Knittel synthesis of substituted 5-, 6-, and 7-azaindoles

Roy, Patrick J.; et al, Synthesis, 2005, (16), 2751-2757

Production Method 2

871583-06-1

871583-21-0

Reaction Conditions

1.1 Solvents: Mesitylene ; 3 min, 185 °C; 30 min, 185 °C → reflux; 1 h, reflux; reflux → rt; 1 h, rt; 1 h, rt → 0 °C

Reference

Preparation of substituted 5-azaindoles: methyl 4-chloro-1H-pyrrolo[3,2-c]pyridine-2-carboxylate

Roy, Patrick; et al, Organic Syntheses, 2007, 84, 262-271

Production Method 3

95652-81-6

1816-92-8

871583-21-0

Reaction Conditions

1.1 Reagents: Sodium methoxide Solvents: Methanol ; -15 - -10 °C; 30 min, -10 °C; -10 °C → 0 °C; 2 h, 0 °C; overnight, cooled
1.2 Reagents: Water , Ammonium chloride ; neutralized, cooled
2.1 Solvents: Mesitylene ; 1 h, reflux

Reference

The Hemetsberger-Knittel synthesis of substituted 5-, 6-, and 7-azaindoles

Roy, Patrick J.; et al, Synthesis, 2005, (16), 2751-2757